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Compound of Interest

Compound Name: Milneb

CAS No.: 3773-49-7

Cat. No.: B1214706

Get Quote

Despite a comprehensive search of publicly available scientific literature and databases, a

significant lack of quantitative toxicological and ecotoxicological data for the chemical Milneb
(CAS No. 3773-49-7) prevents the creation of a detailed technical guide as requested. The

toxicological properties of this substance have not been thoroughly investigated, according to

available safety data sheets and chemical databases.[1]

This guide serves to highlight the current data gap for Milneb and to outline the standard

toxicological and ecotoxicological studies that would be necessary to characterize its potential

hazards. For researchers, scientists, and drug development professionals, this document

underscores the importance of foundational safety data in the assessment of any chemical

substance.

General Information
Milneb is a chemical compound with the molecular formula C₁₂H₂₂N₄S₄.[2] It is also known by

synonyms such as Thiadiazin, Banlate, and Du Pont fungicide 328.[2] While its primary use

appears to be as a fungicide, detailed information regarding its application and prevalence is

scarce in the public domain.
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Mammalian Toxicology: A Call for Data
A thorough evaluation of a chemical's potential risk to human health relies on a battery of

standardized toxicological tests. For Milneb, specific data from these critical studies are not

publicly available. The following sections detail the types of studies required to build a

comprehensive toxicological profile.

Acute Toxicity
Acute toxicity studies are fundamental for determining the potential for a substance to cause

harm after a single exposure. Key parameters derived from these studies include:

Oral LD50 (Lethal Dose, 50%): The single dose of a substance that is expected to cause

death in 50% of a test animal population when administered orally.

Dermal LD50: The dose that causes 50% mortality when applied to the skin.

Inhalation LC50 (Lethal Concentration, 50%): The concentration of a substance in the air that

is expected to cause death in 50% of a test animal population during a specific exposure

period.

Currently, no publicly available LD50 or LC50 values for Milneb could be identified.

Subchronic and Chronic Toxicity
Repeated dose toxicity studies are crucial for identifying adverse effects from long-term

exposure. These studies help determine the No-Observed-Adverse-Effect Level (NOAEL) and

the Lowest-Observed-Adverse-Effect Level (LOAEL), which are critical for risk assessment.

Subchronic Toxicity: Typically involves repeated exposure over a period of 90 days.

Chronic Toxicity: Extends over a longer period, often the majority of the test animal's

lifespan, to assess long-term health effects, including carcinogenicity.

Specific NOAEL and LOAEL values from subchronic or chronic studies on Milneb are not

available in the public record.

Genetic Toxicology
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Genetic toxicology assays are performed to assess the potential of a substance to cause DNA

damage or mutations, which can lead to cancer or heritable diseases. A standard battery of

tests includes:

Ames Test (Bacterial Reverse Mutation Assay): A widely used method to test for a chemical's

ability to cause mutations in the DNA of bacteria.

In vitro Mammalian Chromosomal Aberration Test: Evaluates the potential to cause structural

changes in chromosomes in mammalian cells.

In vivo Mammalian Erythrocyte Micronucleus Test: Assesses chromosomal damage in the

red blood cells of a living animal.

No results from genetic toxicology studies on Milneb were found.

Reproductive and Developmental Toxicity
These specialized studies investigate the potential for a substance to interfere with

reproduction or to cause harm to a developing fetus.

Reproductive Toxicity: Examines effects on fertility, mating behavior, and the reproductive

organs of both males and females.

Developmental Toxicity: Assesses adverse effects on the developing organism, such as birth

defects or functional impairments.

There is no publicly available information on the reproductive or developmental toxicity of

Milneb.

Ecotoxicology: Assessing Environmental Impact
Understanding the potential effects of a chemical on the environment is critical.

Ecotoxicological studies evaluate the impact on various organisms that represent different

trophic levels.

Aquatic Ecotoxicity
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Acute Fish Toxicity (LC50): Determines the concentration of a substance that is lethal to 50%

of a fish population over a 96-hour exposure period. Common test species include rainbow

trout and bluegill sunfish.

Acute Invertebrate Toxicity (EC50): Measures the concentration that causes an effect (e.g.,

immobilization) in 50% of an aquatic invertebrate population, such as Daphnia magna, over

a 48-hour period.

Algal Toxicity (EC50): Assesses the effect on the growth of algae, a primary producer in

aquatic ecosystems.

No ecotoxicological data for Milneb concerning fish, aquatic invertebrates, or algae were

identified.

Terrestrial Ecotoxicity
Avian Toxicity (LD50): Determines the acute oral toxicity to bird species, such as the

bobwhite quail or mallard duck.

Earthworm Toxicity (LC50): Evaluates the lethal concentration in soil for earthworms, which

are key indicators of soil health.

Honeybee Toxicity (LD50): Assesses the contact and oral toxicity to honeybees, which are

vital pollinators.

Publicly accessible data on the terrestrial ecotoxicity of Milneb is not available.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key parameters include:

Soil Half-Life: The time it takes for 50% of the chemical to degrade in the soil.

Water Half-Life: The time it takes for 50% of the chemical to degrade in water through

processes like hydrolysis and photolysis.
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Bioaccumulation Potential: The tendency of a chemical to accumulate in the tissues of living

organisms.

Information on the environmental fate and persistence of Milneb is not available in the public

domain.

Conclusion: A Critical Data Gap
The absence of comprehensive toxicological and ecotoxicological data for Milneb presents a

significant challenge for any meaningful risk assessment. For researchers, scientists, and

professionals in drug development and chemical safety, the case of Milneb serves as a crucial

reminder of the foundational importance of empirical data. Without such data, the potential

risks to human health and the environment cannot be adequately characterized. Further

research is urgently needed to fill this critical knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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